Cas no 129409-65-0 (6-[(4-methylphenyl)methoxy]-7H-purin-2-amine)
129409-65-0 structure
Product Name:6-[(4-methylphenyl)methoxy]-7H-purin-2-amine
CAS No:129409-65-0
MF:C13H13N5O
MW:255.275221586227
CID:2769733
PubChem ID:15024479
Update Time:2025-04-21
6-[(4-methylphenyl)methoxy]-7H-purin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60567109
- 6-((4-Methylbenzyl)oxy)-1H-purin-2-amine
- CHEMBL139680
- SCHEMBL15372394
- SCHEMBL3297931
- 6-[(4-METHYLPHENYL)METHOXY]-1H-PURIN-2-AMINE
- 129409-65-0
- O6-[4-(Methyl)Benzyl]Guanine
- PD135996
- 6-[(4-methylphenyl)methoxy]-7H-purin-2-amine
-
- Inchi: 1S/C13H13N5O/c1-8-2-4-9(5-3-8)6-19-12-10-11(16-7-15-10)17-13(14)18-12/h2-5,7H,6H2,1H3,(H3,14,15,16,17,18)
- InChI Key: LTICVMSDFXJSRL-UHFFFAOYSA-N
- SMILES: O(C1=C2C(=NC(N)=N1)N=CN2)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 255.11201006Da
- Monoisotopic Mass: 255.11201006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.7Ų
6-[(4-methylphenyl)methoxy]-7H-purin-2-amine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
129409-65-0 (6-[(4-methylphenyl)methoxy]-7H-purin-2-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk